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Compound of Interest

Compound Name: C.I. Direct black 32
CAS No.: 6428-38-2
Cat. No.: B1606992

Get Quote

\ J

C.l. Name: C.l. Direct Black 32 C.I. Number: 35440 CAS Number: 6428-38-2 Chemical Class:
Multi-azo Dye

Introduction

C.l. Direct Black 32 is a substantive dye, meaning it can be applied directly to cellulosic fibers
such as cotton, viscose, and paper without the need for a mordant. It belongs to the multi-azo
class of dyes, characterized by the presence of multiple nitrogen-nitrogen double bonds (-
N=N-) which act as chromophores. This dye is primarily used in the textile and paper industries
to produce a deep black coloration. Its applications include the dyeing and printing of cotton,
cellulose fibers, and silk.[1]

Physicochemical Properties

C.l. Direct Black 32 is a grey to black powder.[1] Its key physicochemical properties are
summarized in the table below.
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Property Value Reference
Molecular Formula C48H40N13Na3013S3 [1]
Molecular Weight 1172.08 g/mol [1]
Appearance Grey to black powder [1]

Behavior in Concentrated Acids and Bases:

o Strong Sulfuric Acid: Dissolves to form a red-purple solution, which yields a black-purple

precipitate upon dilution.[1]
» Strong Hydrochloric Acid: Forms a black precipitate.[1]
e Thick Sodium Hydroxide Solution: Forms a dark purple precipitate.[1]

Fastness Properties

The fastness properties of a dye refer to the resistance of the color to various environmental
factors. The following table outlines the ISO fastness ratings for C.l. Direct Black 32. The
ratings are on a scale of 1 to 5, where 5 represents the highest fastness.

Fastness Property Fading Staining Reference
Acid Resistance 4 [1]
Alkali Resistance 4 [1]
Light Fastness 4 [1]
Soaping 3-4 [1]
Water 4 [1]
Synthesis

The synthesis of C.l. Direct Black 32 is a multi-step process involving diazotization and
coupling reactions.
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Manufacturing Method Overview

The synthesis involves the following key steps:

Double diazotization of 5-Amino-2-(4-aminophenylamino)benzenesulfonic acid.

Coupling of the product from step 1 with 2 moles of 6-Amino-4-hydroxynaphthalene-2-
sulfonic acid under alkaline conditions.

Double diazotization of the resulting product from step 2.

Coupling of the product from step 3 with 2 moles of 2-(3-Aminophenylamino)ethanol to yield
the final C.I. Direct Black 32 dye.[1]

Synthesis Workflow Diagram

The following diagram illustrates the logical workflow of the synthesis process.
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Synthesis Workflow of C.I. Direct Black 32

5-Amino-2-(4-aminophenylamino)benzenesulfonic acid

Double Diazotization

Intermediate 1

(Tetra-azotized) 6-Amino-4-hydroxynaphthalene-2-sulfonic acid (2 moles)

First Coupling
(Alkaline conditions)

Intermediate 2

Double Diazotization

Intermediate 3

(Tetra-azotized) 2-(3-Aminophenylamino)ethanol (2 moles)

Second Coupling

C.l. Direct Black 32
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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